Cas no 2229644-11-3 (tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate
• CAS No: 2229644-11-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6132256
• PubChem ID: 165622383
• Update Time: 2025-07-22

tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate
• 2229644-11-3
• EN300-1886265
• tert-butyl N-[4-(3-hydroxyprop-1-en-1-yl)-2-methylphenyl]carbamate

• Inchi： 1S/C15H21NO3/c1-11-10-12(6-5-9-17)7-8-13(11)16-14(18)19-15(2,3)4/h5-8,10,17H,9H2,1-4H3,(H,16,18)/b6-5+
• InChI Key： RLZJINDJYIXWPY-AATRIKPKSA-N
• SMILES： O(C(NC1C=CC(/C=C/CO)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate

Research Brief on tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate (CAS: 2229644-11-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate (CAS: 2229644-11-3) as a promising intermediate in drug discovery and development. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the synthesis of bioactive molecules and therapeutic agents. The following research brief consolidates the latest findings and insights related to this compound, providing a comprehensive overview of its chemical properties, synthetic pathways, and biological relevance.

The synthesis of tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate involves a series of well-optimized chemical reactions, including palladium-catalyzed cross-coupling and carbamate protection strategies. Recent studies have demonstrated the efficiency of these methods in achieving high yields and purity, which are critical for its application in pharmaceutical research. Furthermore, the compound's stability under various conditions has been investigated, revealing its suitability for further functionalization and incorporation into more complex molecular architectures.

In the context of biological activity, preliminary studies suggest that tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate may serve as a key building block for the development of novel kinase inhibitors and anti-inflammatory agents. Its structural motif, featuring a hydroxypropene group and a carbamate-protected amine, offers a versatile scaffold for medicinal chemistry optimization. Researchers have explored its interactions with specific protein targets, with promising results indicating its potential to modulate enzymatic activity and signaling pathways relevant to disease states.

Recent publications have also highlighted the compound's role in the synthesis of prodrugs and targeted delivery systems. For instance, its incorporation into polymer-based carriers has been shown to enhance the bioavailability and therapeutic efficacy of hydrophobic drugs. These findings underscore the compound's utility in addressing challenges related to drug solubility and controlled release, which are pivotal in modern pharmaceutical formulations.

In conclusion, tert-butyl N-4-(3-hydroxyprop-1-en-1-yl)-2-methylphenylcarbamate (CAS: 2229644-11-3) represents a valuable chemical entity with broad applications in drug discovery and development. Ongoing research continues to explore its potential, with a focus on optimizing its synthetic routes and expanding its biological applications. This research brief serves as a timely update for professionals in the field, offering insights into the latest developments and future directions for this compound.